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Compound of Interest

Compound Name: Sodium deuteroxide

Cat. No.: B052538

An In-depth Examination of its Properties, Synthesis, and Applications in Isotopic Labeling and
Pharmaceutical Research

Introduction

Sodium deuteroxide (NaOD) is the deuterated isotopologue of sodium hydroxide (NaOH), in
which the hydrogen atom of the hydroxyl group is replaced by a deuterium atom. It is a strong
base widely utilized in synthetic chemistry, particularly as a source of deuterium for the
preparation of deuterated compounds. For researchers, scientists, and professionals in drug
development, NaOD is a critical reagent for isotopic labeling studies, enabling advanced
analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and mass
spectrometry. Furthermore, the incorporation of deuterium into drug candidates can favorably
alter their metabolic profiles, a strategy of growing importance in pharmaceutical sciences. This
guide provides a comprehensive overview of the technical data, experimental applications, and
safety considerations for sodium deuteroxide.

Core Properties and Identification

Sodium deuteroxide is commercially available, typically as a solution in deuterium oxide
(D20). In its pure form, it is a white solid, analogous to sodium hydroxide.[1]

Chemical and Physical Data
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The fundamental properties of sodium deuteroxide are summarized in the table below. It is
important to note that many of its commercially available forms are solutions, and thus
properties like density can vary with concentration.

Property Value Reference
CAS Number 14014-06-3 [2113114]
NaOD (also written as DNaO
Molecular Formula [21[5]
or NaOzH)
Molar Mass 41.003 g/mol [2]

White solid (pure); Colorless
Appearance o . [21[3]
liquid (in solution)

Solubility in Water Soluble [2]
Density (40% w/w in D20) ~1.46 g/mL [6]
Refractive Index (40% w/w in

~1.418 - 1.4196 [7]
D20)

Stable. Incompatible with
Chemical Stability strong acids and strong [5]

oxidizing agents.

o Hygroscopic; readily absorbs
Hygroscopicity COz2 from the air 3]

Synthesis and Preparation

Sodium deuteroxide is typically prepared through a straightforward hydrolysis reaction. The
most common methods are:

o Reaction of Sodium Hydroxide with Deuterium Oxide: Dissolving sodium hydroxide (NaOH)
in deuterium oxide (Dz0) results in an equilibrium mixture containing sodium deuteroxide.

[2]

« Distillation Method: For higher purity, a mixture of sodium hydroxide and deuterium oxide can
be distilled to separate the sodium deuteroxide.[2]
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A logical workflow for the common laboratory preparation of a NaOD solution is illustrated
below.

Sodium Hydroxide (NaOH) Deuterium Oxide (D20)
(Solid) (Heavy Water)

Dissolution & Exchange

Sodium Deuteroxide (NaOD)
in D20 Solution

Click to download full resolution via product page

Caption: General preparation of sodium deuteroxide solution.

Applications in Research and Drug Development

Sodium deuteroxide serves as a fundamental reagent in several advanced scientific
applications.

Isotopic Labeling for NMR Spectroscopy

NaOD is used for the stereospecific isotopic labeling of molecules. By introducing deuterium at
specific locations, complex proton NMR spectra can be simplified, or specific interactions can
be studied. This is particularly useful in the structural analysis of complex organic molecules
and biomolecules.

Synthesis of Deuterated Compounds
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As a strong base and a deuterium source, NaOD is instrumental in synthesizing deuterated
solvents and reagents. A prime example is the synthesis of deuterated chloroform (CDCls), a

ubiquitous solvent in NMR spectroscopy.[2][4] This reaction is a classic example of a haloform
reaction.

The general scheme for this synthesis is presented below.

Chloral Hydrate Sodium Deuteroxide
(C2HsCI302) (NaOD)

Haloform Reaction

Primary Product Byproducts

y
Deuterated Chloroform :
(CDCl3) Sodium Formate & Water

Click to download full resolution via product page

Caption: Synthesis pathway of deuterated chloroform using NaOD.

Enhancing Pharmacokinetic Properties of Drugs

In drug development, replacing hydrogen with deuterium at a site of metabolic transformation
can slow down the rate of drug metabolism. This is known as the "deuterium kinetic isotope
effect.” This can lead to improved pharmacokinetic profiles, such as a longer half-life and
reduced formation of reactive metabolites. Sodium deuteroxide can be a key reagent in the
synthesis of these deuterated drug candidates.
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Experimental Protocol: Synthesis of Deuterated
Chloroform

The synthesis of deuterated chloroform (CDCIs) from chloral hydrate and sodium deuteroxide
is a well-established application.[2][4] The following protocol is a representative method based
on this reaction.

Objective: To synthesize deuterated chloroform via the haloform reaction using sodium
deuteroxide.

Materials:

e Chloral hydrate (CCIzCH(OH)2)

Sodium deuteroxide (40% w/w solution in D20)

Reaction flask equipped with a reflux condenser and a dropping funnel

Distillation apparatus

Drying agent (e.g., anhydrous calcium chloride)

Methodology:

Reaction Setup: In a fume hood, assemble a round-bottom flask with a reflux condenser and
a dropping funnel.

» Reagent Addition: Place chloral hydrate into the reaction flask.

o Reaction Initiation: Slowly add the sodium deuteroxide solution from the dropping funnel to
the chloral hydrate with stirring. The reaction is exothermic and should be controlled,
potentially with an ice bath.

e Reaction Completion: After the addition is complete, the mixture may be gently heated to
ensure the reaction goes to completion.
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e Product Isolation: The deuterated chloroform product is immiscible with the aqueous layer. It
can be separated using a separatory funnel.

« Purification: The collected organic layer is then distilled. The fraction boiling at approximately
60-61 °C is collected as deuterated chloroform.

» Drying and Storage: The purified CDCIs should be dried over a suitable drying agent and
stored in a dark, airtight container to prevent degradation.

Safety and Handling

Sodium deuteroxide is a corrosive material that requires careful handling in a laboratory

setting.

6.1 Hazard Summary

Hazard Type GHS Classification & Statements

Category 1A: Causes severe skin burns and eye
damage (H314).

Skin Corrosion/Irritation

Eye Damage Category 1: Causes serious eye damage.

Corrosive to Metals May be corrosive to metals (H290).

6.2 Recommended Handling Procedures

e Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood.

o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles and a face shield.

o Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and protective

clothing.
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o Respiratory Protection: If vapors or mists are generated, use a NIOSH-approved
respirator.

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep
away from incompatible materials such as strong acids.

First Aid Measures:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Seek immediate medical attention.

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Remove
contaminated clothing. Seek immediate medical attention.

e Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.

 Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Seek medical attention.

Conclusion

Sodium deuteroxide is a powerful and versatile reagent with significant applications in modern
chemical and pharmaceutical research. Its primary role as a deuterium source enables
sophisticated analytical studies and provides a pathway for the synthesis of deuterated
compounds with potentially enhanced therapeutic properties. A thorough understanding of its
chemical properties, handling requirements, and experimental applications is essential for its
safe and effective use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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